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Compound of Interest

Compound Name: Antibacterial agent 42

Cat. No.: B13910091 Get Quote

The primary characteristic of "Antibacterial agent 42" as described by MedChemExpress is its

role as a potentiator for the antibiotic ceftazidime. It has been shown to significantly lower the

Minimum Inhibitory Concentration (MIC) of ceftazidime against certain bacteria[1]. This

suggests that "Antibacterial agent 42" may function as a resistance breaker or a synergistic

agent that enhances the efficacy of ceftazidime.

Additionally, this agent has demonstrated activity against the fungal pathogen Candida

albicans. It has been observed to inhibit biofilm formation, reduce the aggregation of planktonic

cells, and interfere with hyphal formation[2]. The mechanism of this anti-biofilm activity is

thought to involve interaction with the fungal protein ALS3, a key adhesin involved in biofilm

development[2].

Due to the proprietary nature of this compound and the lack of a publicly available chemical

structure, a detailed technical guide on its core chemical properties, synthesis, and related

signaling pathways cannot be provided at this time. The creation of diagrams for signaling

pathways and experimental workflows is also not possible without more specific information on

its mechanism of action.

For a comprehensive technical guide as originally requested, a well-defined chemical entity

with a known structure is required. Researchers and drug development professionals

interested in the specific properties and applications of MedChemExpress' "Antibacterial
agent 42" are advised to contact the supplier directly for more detailed information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b13910091?utm_src=pdf-interest
https://www.benchchem.com/product/b13910091?utm_src=pdf-body
https://www.medchemexpress.com/antibacterial-agent-42.html?locale=es-ES
https://www.benchchem.com/product/b13910091?utm_src=pdf-body
https://www.medchemexpress.com/search.html?q=Antimicrobial%20agent%2042&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Antimicrobial%20agent%2042&ft=&fa=&fp=
https://www.benchchem.com/product/b13910091?utm_src=pdf-body
https://www.benchchem.com/product/b13910091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13910091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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